Methyl 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoate

• IUPAC Name: methyl 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoate
• InChI: InChI=1S/C17H23FN2O3/c1-3-19-16(21)14-5-4-8-20(11-14)10-13-7-6-12(9-15(13)18)17(22)23-2/h6-7,9,14H,3-5,8,10-11H2,1-2H3,(H,19,21)
• InChI Key: YPAYWTKWAFRKRE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCCN(C1)CC2=C(C=C(C=C2)C(=O)OC)F
• Molecular Formula: C17H23FN2O3
• Molecular Weight: 322.4 g/mol

Description

Methyl 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoate, also known as MFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MFP is a member of the benzamide family, and its chemical structure is composed of a benzoate group, a fluorine atom, and a piperidine ring.

Mechanism of Action

The exact mechanism of action of Methyl 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoate is not fully understood, but it is believed to work by inhibiting the activity of dopamine receptors in the brain. Dopamine is a neurotransmitter that plays a key role in regulating mood, motivation, and reward. By blocking the activity of dopamine receptors, this compound may help to alleviate the symptoms of schizophrenia. Additionally, this compound has been shown to activate the opioid receptors in the brain, which could explain its analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been found to increase the levels of certain neurotransmitters in the brain, including dopamine and norepinephrine. Additionally, this compound has been shown to reduce inflammation in the body by inhibiting the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoate in lab experiments is that it has a high degree of selectivity for dopamine receptors, which makes it a useful tool for studying the role of dopamine in various physiological processes. However, one limitation of using this compound is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on Methyl 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoate. One area of interest is the development of more potent and selective derivatives of this compound that could be used as therapeutic agents. Another area of research is the investigation of the potential use of this compound in the treatment of other neurological and psychiatric disorders, such as depression and anxiety. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its long-term effects on the body.

Synthesis Methods

The synthesis of Methyl 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoate involves a series of chemical reactions. The first step is the conversion of 4-fluorobenzoic acid to 4-fluorobenzoyl chloride using thionyl chloride. The resulting product is then reacted with N-ethylpiperidine to form 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoyl chloride. Finally, the chloride group is replaced with a methyl ester group using methanol and sodium hydroxide to produce this compound.

Scientific Research Applications

Methyl 4-[[3-(ethylcarbamoyl)piperidin-1-yl]methyl]-3-fluorobenzoate has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to have antipsychotic and analgesic effects, making it a promising candidate for the treatment of schizophrenia and chronic pain. Additionally, this compound has been found to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.